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Cat. No.: B7802402 Get Quote

The proper disposal of Homogentisic Acid is crucial for maintaining laboratory safety and

ensuring environmental compliance. As a substance classified with specific health hazards, it

requires a careful and systematic approach to its waste management. This guide provides

detailed, step-by-step procedures for researchers, scientists, and drug development

professionals to handle and dispose of Homogentisic Acid waste safely and effectively.

Immediate Safety and Hazard Information
Before handling Homogentisic Acid, it is essential to be aware of its hazards. According to

safety data sheets, Homogentisic Acid (CAS No. 451-13-8) is not regulated for transport but

is considered a hazardous substance.[1][2][3] Key hazards include skin irritation, serious eye

irritation, and potential respiratory irritation.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Homogentisic Acid waste.

This includes:

Gloves: Chemically resistant gloves.

Eye Protection: Safety glasses or goggles.[4]

Lab Coat: To protect from skin contact.[2]

Respiratory Protection: If handling fine powders or generating dust, use a NIOSH- or CEN-

certified respirator.[2]
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Hazard and Regulatory Summary
All quantitative and classification data regarding Homogentisic Acid's hazards are

summarized below. This information is critical for accurate waste labeling and segregation.

Hazard
Classification &
Data

Description GHS Codes Citations

Acute Toxicity
Intraperitoneal TDLO

(Rat)

210 mg/kg / 5 days

(intermittent)
Not Applicable

Skin Irritation Causes skin irritation. H315 [1][2]

Eye Irritation
Causes serious eye

irritation.
H319 [1][2]

Respiratory Irritation
May cause respiratory

irritation.
H335 [1][2]

Incompatible Materials
Strong oxidizing

agents.
Not Applicable [1][3]

Hazardous

Decomposition
Carbon oxides. Not Applicable [1]

EPA Waste

Classification

Generators must

classify per 40 CFR

261.3.

Not Applicable [2]

Step-by-Step Disposal Protocol
The disposal of Homogentisic Acid must comply with local, state, and federal regulations.[3]

While one university guideline suggests sanitary sewer disposal for Homogentisic Acid, safety

data sheets explicitly warn against allowing the product to reach any sewage system or drains.

[1][2][5] Therefore, the recommended and safest procedure is to manage it as a chemical

waste stream destined for an approved disposal facility.

Step 1: Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7802402?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4OHF1dXBzcnNrcXduY2VlOWdrbmd2MWUwajlsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjk1M180NTEtMTMtOF9Ib21vZ2VudGlzaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2OTUzXzQ1MS0xMy04X0hvbW9nZW50aXNpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7af49656b3b82f97c749326301ce9795714a1894/MetaSci_MSIX6953_451-13-8_Homogentisic%20Acid.pdf
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4OHF1dXBzcnNrcXduY2VlOWdrbmd2MWUwajlsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjk1M180NTEtMTMtOF9Ib21vZ2VudGlzaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2OTUzXzQ1MS0xMy04X0hvbW9nZW50aXNpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7af49656b3b82f97c749326301ce9795714a1894/MetaSci_MSIX6953_451-13-8_Homogentisic%20Acid.pdf
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4OHF1dXBzcnNrcXduY2VlOWdrbmd2MWUwajlsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjk1M180NTEtMTMtOF9Ib21vZ2VudGlzaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2OTUzXzQ1MS0xMy04X0hvbW9nZW50aXNpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7af49656b3b82f97c749326301ce9795714a1894/MetaSci_MSIX6953_451-13-8_Homogentisic%20Acid.pdf
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://datasheets.scbt.com/sc-280781.pdf
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4OHF1dXBzcnNrcXduY2VlOWdrbmd2MWUwajlsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjk1M180NTEtMTMtOF9Ib21vZ2VudGlzaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2OTUzXzQ1MS0xMy04X0hvbW9nZW50aXNpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7af49656b3b82f97c749326301ce9795714a1894/MetaSci_MSIX6953_451-13-8_Homogentisic%20Acid.pdf
https://www.benchchem.com/product/b7802402?utm_src=pdf-body
https://datasheets.scbt.com/sc-280781.pdf
https://www.benchchem.com/product/b7802402?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/20045m.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4OHF1dXBzcnNrcXduY2VlOWdrbmd2MWUwajlsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYNjk1M180NTEtMTMtOF9Ib21vZ2VudGlzaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVg2OTUzXzQ1MS0xMy04X0hvbW9nZW50aXNpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--7af49656b3b82f97c749326301ce9795714a1894/MetaSci_MSIX6953_451-13-8_Homogentisic%20Acid.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/Disposal-Procedures-by-Chemical_2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do Not Drain Dispose: Under no circumstances should Homogentisic Acid or its solutions

be poured down the drain.[1][2]

Designate a Waste Container: Use a dedicated, leak-proof container that is chemically

compatible with the waste.[6][7] The original product container is an ideal choice if it is intact

and in good condition.[8]

Segregate Incompatibles: Store Homogentisic Acid waste away from incompatible

materials, particularly strong oxidizing agents.[1][8]

Step 2: Container Management and Labeling

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name "Homogentisic Acid".[6][7] Do not use abbreviations.[7]

Fill Level: Do not fill the container to more than 90% of its capacity to prevent spills and allow

for expansion.[6]

Secure Closure: Keep the container securely capped at all times, except when adding waste.

[8]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA).[8] This area should be close to the point of generation and under

the direct supervision of laboratory personnel.[6]

Secondary Containment: Place the container in a secondary containment bin to prevent

spills from reaching the environment.[6]

Weekly Inspection: Inspect the SAA weekly for any signs of container leakage.[8]

Step 4: Arranging for Final Disposal

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.
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Licensed Disposal Facility: The waste must be transported to and processed by a licensed

waste disposal facility in accordance with all regulations.[2][6]

Step 5: Empty Container Disposal

Decontamination: Once a container of Homogentisic Acid is empty, it must be managed

properly. Pour out all contents, leaving as little residue as possible.[9]

Label Defacement: Completely deface or remove the original chemical label.[9]

Final Disposal: After being emptied and having its label removed, the container can typically

be disposed of as regular trash.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Homogentisic Acid waste in a laboratory setting.
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Diagram 1: Homogentisic Acid Disposal Workflow
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Caption: Disposal workflow for Homogentisic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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